Cas no 2751611-95-5 (5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride)

• Product Name: 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride
• CAS No: 2751611-95-5
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 6228403
• PubChem ID: 156594781
• Update Time: 2025-07-23

5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride
• 2751611-95-5
• 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride
• Z5536524698
• EN300-37323798

• Inchi： 1S/C7H9N3O2.ClH/c11-7(12)5-4-10-2-1-8-3-6(10)9-5;/h4,8H,1-3H2,(H,11,12);1H
• InChI Key： CAIODZSPFHLRMA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN2C(CNCC2)=N1)=O

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride

Comprehensive Overview of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride (CAS No. 2751611-95-5)

5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride (CAS No. 2751611-95-5) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the imidazopyrazine class, which is known for its diverse biological activities. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and industrial applications. Researchers are increasingly interested in this molecule due to its structural uniqueness and potential therapeutic applications.

The compound's imidazo[1,2-a]pyrazine core is a key feature that contributes to its pharmacological properties. This scaffold is commonly found in molecules targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. The tetrahydro modification further improves its bioavailability and reduces metabolic degradation, which is critical for drug development. With the growing demand for novel drug candidates, 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride has garnered attention in both academic and industrial settings.

In recent years, the scientific community has explored the role of imidazo[1,2-a]pyrazine derivatives in addressing modern health challenges, such as neurodegenerative diseases and antibiotic resistance. The carboxylic acid moiety in this compound allows for further functionalization, enabling the synthesis of derivatives with tailored properties. This flexibility makes it a valuable building block in medicinal chemistry, particularly in the design of small-molecule inhibitors and modulators.

The CAS No. 2751611-95-5 identifier ensures precise tracking and regulatory compliance, which is essential for laboratories and manufacturers. As the pharmaceutical industry shifts toward personalized medicine, compounds like 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride are being investigated for their potential in targeted therapies. Its compatibility with high-throughput screening and computational modeling further accelerates its adoption in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride involves multi-step reactions, often starting from commercially available precursors. Optimizing its synthesis is a focal point for researchers aiming to scale up production while maintaining high purity. The compound's hydrochloride salt form is particularly advantageous for formulation studies, as it improves solubility in aqueous systems, a critical factor for bioavailability.

Beyond its pharmaceutical applications, this compound is also studied in material science for its potential in creating functionalized polymers and coatings. The imidazo[1,2-a]pyrazine ring system can impart unique electronic properties, making it relevant for optoelectronic devices. Such interdisciplinary applications highlight the versatility of CAS No. 2751611-95-5 and its derivatives.

In conclusion, 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid hydrochloride represents a promising candidate for advancing research in drug development and material science. Its structural features, combined with its adaptability, position it as a molecule of interest for addressing contemporary scientific challenges. As research progresses, this compound is likely to play a pivotal role in innovations across multiple fields.